Cas no 2218463-17-1 (Benzyl-PEG12-alcohol)
Benzyl-PEG12-alcohol Chemical and Physical Properties
Names and Identifiers
-
- C31H56O13
- Dodecaethylene glycol monobenzyl ether
- Dodecaethylene glycol monobenzyl ether
- Y4915
- 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-phenylmethoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
- Benzyl-PEG12-alcohol
- CS-0148131
- BP-28875
- DTXSID70634715
- 1201808-31-2
- 26403-74-7
- HY-132052
- AKOS022174841
- D84627
- 1-Phenyl-2,5,8,11,14,17,20,23,26,29,32,35-dodecaoxaheptatriacontan-37-ol
- SCHEMBL12865302
- DA-51040
- UUPLECFEWRITCF-UHFFFAOYSA-N
- 2218463-17-1
-
- Inchi: 1S/C31H56O13/c32-6-7-33-8-9-34-10-11-35-12-13-36-14-15-37-16-17-38-18-19-39-20-21-40-22-23-41-24-25-42-26-27-43-28-29-44-30-31-4-2-1-3-5-31/h1-5,32H,6-30H2
- InChI Key: UUPLECFEWRITCF-UHFFFAOYSA-N
- SMILES: O(CCOCCOCCOCCOCCOCC1C=CC=CC=1)CCOCCOCCOCCOCCOCCOCCO
Computed Properties
- Exact Mass: 636.37209184g/mol
- Monoisotopic Mass: 636.37209184g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 44
- Rotatable Bond Count: 37
- Complexity: 527
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 131
Benzyl-PEG12-alcohol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | TND46317-100 mg |
Benzyl-PEG12-alcohol |
2218463-17-1 | 100MG |
$120.00 | 2023-01-02 | ||
| Biosynth | TND46317-250 mg |
Benzyl-PEG12-alcohol |
2218463-17-1 | 250MG |
$225.00 | 2023-01-02 | ||
| Biosynth | TND46317-500 mg |
Benzyl-PEG12-alcohol |
2218463-17-1 | 500MG |
$360.00 | 2023-01-02 | ||
| Biosynth | TND46317-1000 mg |
Benzyl-PEG12-alcohol |
2218463-17-1 | 1g |
$580.00 | 2023-01-02 | ||
| Biosynth | TND46317-5000 mg |
Benzyl-PEG12-alcohol |
2218463-17-1 | 5g |
$1,900.00 | 2023-01-02 | ||
| Cooke Chemical | M7313858-1g |
1-Phenyl-2,5,8,11,14,17,20,23,26,29,32,35-dodecaoxaheptatriacontan-37-ol |
2218463-17-1 | 98% | 1g |
RMB 5381.60 | 2025-02-21 |
Benzyl-PEG12-alcohol Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on Benzyl-PEG12-alcohol
Comprehensive Guide to Benzyl-PEG12-alcohol (CAS No. 2218463-17-1): Properties, Applications, and Industry Insights
In the rapidly evolving field of chemical synthesis and material science, Benzyl-PEG12-alcohol (CAS No. 2218463-17-1) has emerged as a versatile compound with broad applications. This PEGylated derivative combines the hydrophobic benzyl group with a hydrophilic polyethylene glycol (PEG12) spacer, making it invaluable in drug delivery, bioconjugation, and surface modification. Researchers and manufacturers are increasingly focusing on PEGylation technology to enhance solubility, reduce immunogenicity, and improve pharmacokinetics of therapeutic agents.
The molecular structure of Benzyl-PEG12-alcohol features a 12-unit ethylene oxide chain (PEG12) terminated by a hydroxyl group, offering excellent water solubility and biocompatibility. Its CAS number 2218463-17-1 ensures precise identification in regulatory documents and procurement processes. With the growing demand for custom PEG linkers and crosslinking agents, this compound has gained traction in antibody-drug conjugates (ADCs) development and nanoparticle functionalization.
Recent advancements in biopharmaceutical formulations have spotlighted Benzyl-PEG12-alcohol as a critical building block. Its ability to serve as a spacer arm in proteolysis-targeting chimeras (PROTACs) addresses key challenges in targeted protein degradation therapies. Industry reports indicate a 25% annual growth in PEG-based reagents market, driven by innovations in cancer therapeutics and sustained-release drug systems.
From a technical perspective, Benzyl-PEG12-alcohol demonstrates remarkable stability under physiological conditions (pH 4-9) while maintaining low toxicity profiles. These characteristics make it ideal for biocompatible coatings in medical devices and drug-loaded micelles. The compound's molecular weight (~692 g/mol) and polydispersity index (<1.1) are frequently verified through HPLC and mass spectrometry in quality control protocols.
Environmental considerations have also shaped the application landscape for CAS 2218463-17-1. As regulatory bodies emphasize green chemistry principles, the biodegradability of PEG derivatives becomes crucial. Studies confirm that Benzyl-PEG12-alcohol meets OECD 301 standards for ready biodegradability, aligning with sustainable manufacturing trends in the pharmaceutical industry.
Supply chain dynamics reveal increasing global demand for high-purity PEG reagents, particularly from contract research organizations (CROs) and biotech startups. Storage recommendations for Benzyl-PEG12-alcohol typically include protection from moisture at -20°C, with shelf-life extensions possible through argon atmosphere packaging. These handling protocols ensure optimal performance in sensitive applications like mRNA vaccine stabilization and diagnostic probe development.
Future research directions may explore Benzyl-PEG12-alcohol's potential in 3D bioprinting bioinks and organ-on-chip systems, where its amphiphilic properties could improve scaffold hydrophilicity. The compound's click chemistry compatibility also positions it as a candidate for bioorthogonal labeling strategies in live-cell imaging. As the scientific community continues to investigate structure-activity relationships of PEGylated compounds, this molecule remains at the forefront of advanced therapeutic modalities development.
2218463-17-1 (Benzyl-PEG12-alcohol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)